Cas no 78934-73-3 ((3-tert-butyl-1,2-oxazol-5-yl)methanol)

(3-tert-butyl-1,2-oxazol-5-yl)methanol structure
78934-73-3 structure
Product Name:(3-tert-butyl-1,2-oxazol-5-yl)methanol
CAS No:78934-73-3
MF:C8H13NO2
MW:155.194322347641
CID:553695
PubChem ID:12920232
Update Time:2025-04-19

(3-tert-butyl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-
    • 5-Isoxazolemethanol,3-(1,1-dimethylethyl)-(9CI)
    • (3-tert-Butylisoxazol-5-yl)methanol
    • 3-(1,1-Dimethylethyl)isoxazole-5-methanol
    • 3-tert-Butyl-5-(hydroxymethyl)isoxazole
    • 3-tert-Butyl-5-isoxazolemethanol
    • (3-tert-butyl-1,2-oxazol-5-yl)methanol
    • QYRFVPCSDYSOLU-UHFFFAOYSA-N
    • SCHEMBL3765271
    • (3-(tert-Butyl)isoxazol-5-yl)methanol
    • 78934-73-3
    • AKOS013485378
    • CS-0225906
    • CHEMBL140395
    • (3-t-butyl-isoxazol-5-yl)methanol
    • EN300-1251928
    • Inchi: 1S/C8H13NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h4,10H,5H2,1-3H3
    • InChI Key: QYRFVPCSDYSOLU-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.3Ų

(3-tert-butyl-1,2-oxazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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